Cas no 2227902-49-8 ((2R)-1-amino-3-(2,4,6-trimethylphenyl)propan-2-ol)

• Product Name: (2R)-1-amino-3-(2,4,6-trimethylphenyl)propan-2-ol
• CAS No: 2227902-49-8
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 6219227
• PubChem ID: 93693324
• Update Time: 2025-06-09

(2R)-1-amino-3-(2,4,6-trimethylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-amino-3-(2,4,6-trimethylphenyl)propan-2-ol
• EN300-1814299
• 2227902-49-8

• Inchi： 1S/C12H19NO/c1-8-4-9(2)12(10(3)5-8)6-11(14)7-13/h4-5,11,14H,6-7,13H2,1-3H3/t11-/m1/s1
• InChI Key： QCKNJDKGFQZWQQ-LLVKDONJSA-N
• SMILES： O[C@@H](CN)CC1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.2Ų

Additional information on (2R)-1-amino-3-(2,4,6-trimethylphenyl)propan-2-ol

Introduction to (2R)-1-amino-3-(2,4,6-trimethylphenyl)propan-2-ol (CAS No. 2227902-49-8)

The compound (2R)-1-amino-3-(2,4,6-trimethylphenyl)propan-2-ol, identified by its CAS number 2227902-49-8, is a significant molecule in the field of chemical and pharmaceutical research. This compound belongs to a class of organic molecules that exhibit a unique combination of structural and functional properties, making it a subject of considerable interest in both academic and industrial settings. The stereochemistry of the molecule, particularly the (2R) configuration, plays a crucial role in determining its biological activity and potential applications.

In recent years, there has been growing attention on chiral compounds in drug development due to their distinct pharmacological profiles compared to their racemic counterparts. The enantiomerically pure form of (2R)-1-amino-3-(2,4,6-trimethylphenyl)propan-2-ol has been the focus of several studies aimed at understanding its interactions with biological targets. These studies have revealed that the (R)-enantiomer often exhibits higher selectivity and potency, which are critical factors in the design of novel therapeutic agents.

The structural motif of this compound, featuring a tertiary amine and a bulky aromatic ring system, suggests potential applications in the development of bioactive molecules. The presence of the 2,4,6-trimethylphenyl group introduces steric hindrance and electronic effects that can modulate the compound's binding affinity to biological receptors. This feature has been exploited in the design of molecules targeting neurological disorders, where precise control over receptor interaction is essential.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of such compounds. Molecular modeling studies on (2R)-1-amino-3-(2,4,6-trimethylphenyl)propan-2-ol have shown that its three-dimensional structure is well-suited for binding to specific protein targets. These predictions have guided experimental efforts to optimize the compound's pharmacokinetic properties, leading to more efficient drug candidates.

In addition to its potential as a lead compound for drug discovery, (2R)-1-amino-3-(2,4,6-trimethylphenyl)propan-2-ol has also been investigated for its role in chemical synthesis. Its unique stereochemistry makes it a valuable intermediate in the preparation of more complex molecules. Researchers have leveraged this compound to develop novel synthetic pathways that are more efficient and environmentally friendly compared to traditional methods.

The synthesis of enantiomerically pure compounds like (2R)-1-amino-3-(2,4,6-trimethylphenyl)propan-2-ol presents significant challenges due to the need for high stereochemical control. However, recent innovations in asymmetric synthesis have made it possible to produce these compounds on a larger scale with greater precision. These advancements have not only facilitated research but also opened new avenues for industrial applications.

The biological activity of this compound has been further explored through preclinical studies. Initial results suggest that it may have potential therapeutic effects in areas such as inflammation and pain management. The ability of (2R)-1-amino-3-(2,4,6-trimethylphenyl)propan-2-ol to interact with specific biological pathways has been demonstrated through both in vitro and in vivo experiments. These findings have generated excitement among researchers who are looking for new ways to address unmet medical needs.

As our understanding of molecular interactions continues to evolve, compounds like (2R)-1-amino-3-(2,4,6-trimethylphenyl)propan-2-ol will play an increasingly important role in the development of next-generation therapeutics. The integration of cutting-edge technologies such as artificial intelligence and high-throughput screening is expected to accelerate the discovery and optimization process for these molecules. This synergy between computational methods and experimental chemistry holds great promise for advancing drug discovery efforts.

In conclusion, (2R)-1-amino-3-(2,4,6-trimethylphenyl)propan-2-ol represents a fascinating example of how structural complexity can be leveraged to create bioactive molecules with significant therapeutic potential. Its unique stereochemistry and functional groups make it a valuable asset in both academic research and industrial applications. As we continue to uncover new insights into its properties and applications, this compound is poised to make meaningful contributions to the field of chemical biology.